(4-phenoxyphenyl)methanethiol
Description
“(4-phenoxyphenyl)methanethiol” is a complex organic compound. It likely contains a phenyl group (a functional group with the formula -C6H5) attached to a methanethiol group (a functional group with the formula -SH) through an ether linkage (a functional group with the formula -O-) .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, there are general methods for synthesizing similar compounds. For instance, methanethiol synthesis from methanol and H2S can be catalyzed by K2WO4/Al2O3 . Another method involves adding anilines with aqueous sodium nitrite solution to excess HCl .Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-phenoxyphenyl)methanethiol involves the reaction of 4-phenoxybenzyl chloride with sodium hydrosulfide in the presence of a suitable solvent.", "Starting Materials": [ "4-phenoxybenzyl chloride", "Sodium hydrosulfide", "Suitable solvent" ], "Reaction": [ "Add 4-phenoxybenzyl chloride to a round-bottom flask", "Add a suitable solvent to the flask and stir the mixture", "Add sodium hydrosulfide to the flask and stir the mixture", "Heat the mixture under reflux for several hours", "Cool the mixture and filter the precipitate", "Wash the precipitate with a suitable solvent", "Dry the product under vacuum" ] } | |
CAS No. |
1384865-07-9 |
Molecular Formula |
C13H12OS |
Molecular Weight |
216.3 |
Purity |
95 |
Origin of Product |
United States |
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